Cas no 2171490-81-4 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid)

4-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features an Fmoc group, which provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The benzoic acid moiety offers a carboxylate handle for further conjugation or solid-phase coupling. Its structure is tailored for introducing hydrophobic and aromatic characteristics into peptide sequences while maintaining compatibility with standard Fmoc-based SPPS protocols. The product is particularly useful for constructing modified peptides requiring precise side-chain functionalization or linker incorporation. Its stability under typical peptide synthesis conditions and well-defined reactivity profile make it a reliable building block for advanced peptide chemistry applications.
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid structure
2171490-81-4 structure
Product Name:4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
CAS No:2171490-81-4
MF:C27H26N2O5
MW:458.505747318268
CID:6319130
PubChem ID:165538163
Update Time:2025-05-23

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid
    • 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}benzoic acid
    • EN300-1516021
    • 2171490-81-4
    • Inchi: 1S/C27H26N2O5/c1-2-24(25(30)28-15-17-11-13-18(14-12-17)26(31)32)29-27(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: ICOAGMGRNVDDGB-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NCC1C=CC(C(=O)O)=CC=1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 458.18417193g/mol
  • Monoisotopic Mass: 458.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 105Ų

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Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid

Introduction to 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic Acid (CAS No: 2171490-81-4)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid, with the CAS registry number 2171490-81-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

The molecular structure of this compound is characterized by a benzoic acid moiety linked to a butanamide group, which is further substituted with a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this molecule suggests its potential role in peptide-based drug delivery systems or as a component in advanced materials.

Recent studies have highlighted the importance of Fmoc-containing compounds in the development of bioactive molecules. For instance, researchers have explored the use of Fmoc derivatives in the synthesis of peptidomimetics, which are promising candidates for therapeutic agents due to their ability to mimic peptide functions while offering improved stability and bioavailability.

In addition to its role in peptide chemistry, this compound has shown potential in the field of materials science. The integration of the Fmoc group into polymer structures has been investigated for applications in drug delivery systems, where controlled release mechanisms can be engineered based on the degradation properties of the Fmoc moiety.

The synthesis of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid involves a multi-step process that typically includes coupling reactions and protecting group strategies. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound, making it more accessible for large-scale production.

From an analytical standpoint, this compound has been extensively studied using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided insights into its conformational dynamics and stability under different conditions, which are critical for its application in pharmaceutical formulations.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}benzoic acid (CAS No: 2171490-81-4) stands as a versatile molecule with promising applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable tool in both academic research and industrial applications.

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